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Compound of Interest

Compound Name: Methyltrimethoxysilane

Cat. No.: B3422404

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations for the
laboratory use of Methyltrimethoxysilane (MTMS). It is intended to equip researchers,
scientists, and drug development professionals with the necessary knowledge to handle this
chemical safely. The information herein is compiled from various safety data sheets and
chemical databases.

Chemical Identification and Properties

Methyltrimethoxysilane, with the CAS number 1185-55-3, is an organosilicon compound with
the formula CHsSi(OCHs)s.[1] It is a colorless liquid with a characteristic odor.[2][3] MTMS is
primarily used as a crosslinker in the preparation of polysiloxane polymers, a coupling agent in
thermoplastics and thermosetting resins, a component in water repellents, and in silicone hard-
coats for plastics.[4][5][6]

Physical and Chemical Properties
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Property Value

Molecular Weight 136.22 g/mol [1][3]
Boiling Point 102-104 °CJ[1]

Flash Point 11-13 °C[7][8]

Density 0.955 g/cm?3[1]

Vapor Density 4.70 (Air = 1.0)[7][9]
Solubility in Water Reacts/Hydrolyzes[1][7]

Reactivity and Stability

Methyltrimethoxysilane is a stable compound under normal temperatures and pressures.[7]
However, it is sensitive to moisture and will react with water, including atmospheric moisture, to
liberate methanol.[2][3][7] This reaction can be slow.[2] The heat from this reaction may be
sufficient to ignite the methanol vapor.[7] It is incompatible with strong oxidizing agents, strong
acids, and water.[2][7] Hazardous decomposition products upon combustion include carbon
monoxide, carbon dioxide, and silicon dioxide.[7][10]

Hazard Identification and Toxicology

Methyltrimethoxysilane is a highly flammable liquid and vapor.[7][8][11] It can cause serious
eye irritation, as well as skin and respiratory tract irritation.[7][10][11] Contact with moisture
liberates methanol, which can have chronic effects on the central nervous system, potentially
leading to headaches or impaired vision.[2] Ingestion is associated with methanol toxicity,
causing symptoms like nausea, vomiting, headache, and visual disturbances, including
blindness.[2]

Toxicological Data
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Test Species Route Value

LD50 Rat Oral 12500 mg/kg[2]
LD50 Rat Oral 12300 uL/kg[7]
LD50 Rabbit Oral 11808 mg/kg[12]
LD50 Rabbit Dermal > 9600 mg/kg[12]
Draize test Rabbit Eye 100 uL/24H (Mild)[7]

Studies have shown a low order of acute toxicity for MTMS.[4][5] It is considered slightly
irritating to the eyes and skin.[4][5] While some data suggests it may be a skin sensitizer, a
weight of evidence assessment supports that it is not.[4][5] In vitro and in vivo assays have
indicated a low potential for genotoxicity.[4][5]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with
Methyltrimethoxysilane.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne
concentrations low.[7]

e Avoid contact with eyes, skin, and clothing.[7]

e Do not breathe vapor or mist.[2][7]

e Ground and bond containers when transferring material to prevent static discharge.[7][11]
e Use only non-sparking tools and explosion-proof equipment.[7][11]

o Keep away from heat, sparks, open flames, and other ignition sources.[7][11] No smoking.[8]
[11]

o Wear appropriate personal protective equipment (see Section 4).

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.gelest.com/wp-content/uploads/product_msds/SIM6560.0-msds.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://www.chemicalbook.com/msds/methyltrimethoxysilane.pdf
https://www.chemicalbook.com/msds/methyltrimethoxysilane.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyltrimethoxysilane
https://pubmed.ncbi.nlm.nih.gov/39885629/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyltrimethoxysilane
https://pubmed.ncbi.nlm.nih.gov/39885629/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyltrimethoxysilane
https://pubmed.ncbi.nlm.nih.gov/39885629/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyltrimethoxysilane
https://pubmed.ncbi.nlm.nih.gov/39885629/
https://www.benchchem.com/product/b3422404?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/50922.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIM6560.0-msds.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://store.apolloscientific.co.uk/storage/msds/OR924969_msds.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://store.apolloscientific.co.uk/storage/msds/OR924969_msds.pdf
https://pim-resources.coleparmer.com/sds/50922.pdf
https://store.apolloscientific.co.uk/storage/msds/OR924969_msds.pdf
https://www.cfmats.com/uploads/file/cfs-553-methyltrimethoxysilane-ghs-sds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR924969_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Wash hands thoroughly after handling.[7]

o Empty containers retain product residue and can be dangerous. Do not pressurize, cut, weld,
braze, solder, drill, grind, or expose empty containers to heat, sparks, or open flames.[7]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[7]

Keep containers tightly closed.[2][11]

Store in a flammables-designated area.[7]

Protect from moisture.[7]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment (PPE) are essential to protect
laboratory personnel from exposure.

Engineering Controls:

» Facilities storing or utilizing this material should be equipped with an eyewash facility and a
safety shower.[7]

¢ Use adequate ventilation, such as a chemical fume hood, to maintain low airborne
concentrations of vapors.[7]

Personal Protective Equipment:

o Eye/Face Protection: Wear chemical splash goggles.[7] Contact lenses should not be worn.

[2]

» Skin Protection: Wear appropriate protective gloves (neoprene or nitrile rubber are
recommended) and clothing to prevent skin exposure.[2][7]
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Respiratory Protection: If engineering controls are not sufficient to maintain concentrations
below exposure limits, a NIOSH-certified organic vapor respirator should be worn.[2][7] A
respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149 must be followed.[7]

First Aid Measures

In the event of exposure, immediate first aid is crucial.

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[2] If not breathing, give artificial respiration. If breathing is difficult, give oxygen.
Seek medical attention.[7]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[7] Wash the affected area with soap and water.
[2] Get medical aid if irritation develops or persists.[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and
easy to do.[2] Continue rinsing and seek immediate medical attention.[2][7]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[7] Never give
anything by mouth to an unconscious person.[2][7] Do not induce vomiting.[8] Seek
immediate medical attention.[7][8]

Note to Physician: This product reacts with water in the stomach to form methanol. Treatment
should be based on symptoms of methanol poisoning.[2]

Fire Fighting Measures

Methyltrimethoxysilane is a highly flammable liquid and vapor.[2] Vapors are heavier than air
and may travel to a source of ignition and flash back.[13]

o Suitable Extinguishing Media: Use water spray, water fog, foam, dry chemical, or carbon
dioxide.[2]
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» Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and
spread the fire.[14]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[7] Containers may explode when heated.[13]

» Firefighting Procedures: As in any fire, wear a self-contained breathing apparatus (SCBA) in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[7] Use
water spray to cool exposed containers.[2]

Accidental Release Measures

In the case of a spill or leak, follow these procedures:

e Personal Precautions: Evacuate unnecessary personnel from the area.[2] Eliminate all
ignition sources.[7] Use a spark-proof tool.[7] Provide ventilation.[7] Wear appropriate
personal protective equipment as described in Section 4.[7]

e Environmental Precautions: Prevent entry into sewers and public waters.[2]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, closed container for disposal.[7]

Experimental Protocols and Visualizations

To ensure safe laboratory practices, a clear workflow is essential. The following diagrams
illustrate key procedures and logical relationships for handling Methyltrimethoxysilane.
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Caption: Standard workflow for the safe laboratory use of Methyltrimethoxysilane.
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Caption: Logical flow of first aid measures based on the route of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Methyltrimethoxysilane - Wikipedia [en.wikipedia.org]

e 2. gelest.com [gelest.com]

© 2025 BenchChem. All rights reserved.

8/10 Tech Support


https://www.benchchem.com/product/b3422404?utm_src=pdf-body-img
https://www.benchchem.com/product/b3422404?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Methyltrimethoxysilane
https://www.gelest.com/wp-content/uploads/product_msds/SIM6560.0-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Trimethoxymethylsilane (1185-55-3) for sale [vulcanchem.com]

. Methyltrimethoxysilane | C4H1203Si | CID 14456 - PubChem [pubchem.ncbi.nim.nih.gov]
. Methyltrimethoxysilane (MTMS) - PubMed [pubmed.ncbi.nim.nih.gov]

. guidechem.com [guidechem.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. cfmats.com [cfmats.com]

°
© (0] ~ » ol H w

. fishersci.co.uk [fishersci.co.uk]

e 10. assets.thermofisher.cn [assets.thermofisher.cn]

e 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 12. chemicalbook.com [chemicalbook.com]

e 13. TRIMETHOXYSILANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 14. gelest.com [gelest.com]

 To cite this document: BenchChem. [Methyltrimethoxysilane: A Technical Guide to Laboratory
Health and Safety]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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